Cas no 960148-59-8 (Papyracillic Acid A)

• Product Name: Papyracillic Acid A
• CAS No: 960148-59-8
• Molecular Formula: C₁₁H₁₄O₅
• Molecular Weight: 226.225863933563
• CID: 2952450
• PubChem ID: 23730661

Papyracillic Acid A Properties

Names and Identifiers

• (5S,7R,8S)-7-羟基-4-甲氧基-7,8-二甲基-9-亚甲基-1,6-二氧杂螺[4.4]壬-3-烯-2-酮
• (5S,7R,8S)-7-Hydroxy-4-methoxy-7,8-dimethyl-9-methylene-1,6-dioxaspiro[4.4]non-3-en-2-one
• PAPYRACILLIC ACID
• (2R,3S,5S)-2-hydroxy-9-methoxy-2,3-dimethyl-4-methylidene-1,6-dioxaspiro[4.4]non-8-en-7-one
• Papyracillic acid A
• CHEBI:200874
• CHEMBL2230202
• 960148-59-8
• (5S,7R,8S)-7-hydroxy-4-methoxy-7,8-dimethyl-9-methylidene-1,6-dioxaspiro[4.4]non-3-en-2-one

• InChIKey： UEYMIBGYKZFDMD-MQOMDTIOSA-N
• Inchi： 1S/C11H14O5/c1-6-7(2)11(16-10(6,3)13)8(14-4)5-9(12)15-11/h5-6,13H,2H2,1,3-4H3/t6-,10+,11+/m0/s1
• SMILES： O1[C@@]2(C(=CC(=O)O2)OC)C(=C)[C@H](C)[C@]1(C)O

Computed Properties

• Exact Mass: 226.08412354g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 226.08412354g/mol
• Heavy Atom Count: 16
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 65

Experimental Properties

• Boiling Point: 439.0±45.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 175.0±22.2 °C
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals